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Compound of Interest

Compound Name:
1-[4-(4-Aminophenyl)piperazin-1-

yl]ethanone

Cat. No.: B1203987 Get Quote

Disclaimer: The following information is provided for guidance purposes only and is based on

general laboratory safety principles. A specific Safety Data Sheet (SDS) for 1-Acetyl-4-(4-

aminophenyl)piperazine (CAS 92394-00-8) was not available at the time of writing. Therefore, it

is imperative to obtain a substance-specific SDS from your supplier and to conduct a thorough

risk assessment before handling this chemical. The information provided here should be used

to supplement, not replace, the supplier-specific SDS.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Acetyl-4-(4-aminophenyl)piperazine?

A1: While a specific hazard profile is not available, based on the chemical structure which

contains an acetyl group and an aminophenylpiperazine moiety, potential hazards may include:

Skin and eye irritation: Similar compounds can cause irritation upon contact.

Respiratory tract irritation: Inhalation of dust may cause irritation to the respiratory system.

Toxicity: The toxicological properties have not been fully investigated. Assume the compound

is harmful if swallowed, inhaled, or absorbed through the skin.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?
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A2: A comprehensive list of required PPE should be detailed in the substance-specific SDS.

However, as a minimum precaution, the following should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If handling fine powders or there is a risk of aerosolization, a properly

fitted respirator (e.g., N95 or higher) is recommended.

Q3: How should I store 1-Acetyl-4-(4-aminophenyl)piperazine?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing agents.

Q4: What should I do in case of a spill?

A4: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal. The spill area should then be cleaned with a suitable solvent

and washed thoroughly. For larger spills, evacuate the area and follow your institution's

emergency procedures.

Q5: How do I properly dispose of waste containing this chemical?

A5: Dispose of chemical waste in accordance with all local, state, and federal regulations. Do

not dispose of it down the drain. Consult your institution's environmental health and safety

(EHS) office for specific guidance.

Troubleshooting Guides
Scenario 1: I accidentally got some of the powder on my gloves.

Action: Immediately remove the contaminated gloves, avoiding contact with your skin. Wash

your hands thoroughly with soap and water. Obtain a new pair of gloves before resuming

work.
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Scenario 2: I think I may have inhaled some of the dust.

Action: Move to a well-ventilated area or fresh air immediately. If you experience any

respiratory irritation, coughing, or difficulty breathing, seek medical attention. Inform your

supervisor of the potential exposure.

Scenario 3: The compound appears to be changing color or clumping in the storage container.

Action: This could indicate degradation or absorption of moisture. Do not use the compound.

Consult the manufacturer or your institution's chemical safety officer for advice on how to

handle and dispose of the potentially degraded material.

Quantitative Data Summary
A substance-specific SDS is required to provide quantitative data such as permissible exposure

limits (PELs), lethal dose (LD50) values, and other toxicological data. This information is critical

for a complete risk assessment.

Data Point Value Source

Permissible Exposure Limit

(PEL)
Not Available -

LD50 (Oral) Not Available -

LD50 (Dermal) Not Available -

LC50 (Inhalation) Not Available -

Experimental Protocols
Protocol 1: Safe Weighing of 1-Acetyl-4-(4-aminophenyl)piperazine Powder

Preparation:

Ensure you are wearing the appropriate PPE (safety goggles, lab coat, and chemical-

resistant gloves).
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Perform the weighing procedure inside a chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.

Have waste disposal containers readily available.

Procedure:

Use a clean, tared weigh boat or paper.

Carefully transfer the desired amount of the compound from the storage container to the

weigh boat using a clean spatula.

Avoid generating dust. If dust is generated, allow it to settle within the enclosure before

proceeding.

Once the desired amount is weighed, securely close the storage container.

Transfer the weighed compound to your reaction vessel.

Cleanup:

Carefully clean the spatula and the weighing area.

Dispose of the weigh boat and any contaminated materials in the designated solid waste

container.

Wash your hands thoroughly after completing the procedure.

Logical Workflow for Safe Handling
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Safe Handling Workflow for 1-Acetyl-4-(4-aminophenyl)piperazine
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Caption: Logical workflow for the safe handling of chemical compounds.
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To cite this document: BenchChem. [Technical Support Center: 1-Acetyl-4-(4-
aminophenyl)piperazine Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1203987#handling-precautions-for-1-acetyl-4-4-
aminophenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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